Cas no 1609131-18-1 (6-Fluoro-5-nitro-1H-indole)

• Product Name: 6-Fluoro-5-nitro-1H-indole
• CAS No: 1609131-18-1
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD27987734
• CID: 3164789
• PubChem ID: 90152650
• Update Time: 2025-10-24

6-Fluoro-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-nitro-1H-indole
• 1609131-18-1
• DB-100610
• P15436
• CS-0050196
• AKOS027338423
• SCHEMBL15712305
• ZTRIMPYGWOCLFT-UHFFFAOYSA-N
• 1H-Indole, 6-fluoro-5-nitro-
• SB15011
• AS-52638
• MFCD27987734

• MDL： MFCD27987734
• Inchi： 1S/C8H5FN2O2/c9-6-4-7-5(1-2-10-7)3-8(6)11(12)13/h1-4,10H
• InChI Key： ZTRIMPYGWOCLFT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=CNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Fluoro-5-nitro-1H-indole

Introduction to 6-Fluoro-5-nitro-1H-indole (CAS No. 1609131-18-1)

6-Fluoro-5-nitro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1609131-18-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitroindoles, which are well-documented for their versatile applications in drug discovery and development. The presence of both a fluorine substituent and a nitro group on the indole ring system imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 6-Fluoro-5-nitro-1H-indole consists of an indole core, which is a common pharmacophore in many biologically active compounds. Indole derivatives are widely recognized for their roles in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory responses. The introduction of a fluorine atom at the 6-position and a nitro group at the 5-position enhances the compound's potential as a pharmacological agent by influencing its metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from nitroindole scaffolds. The fluorine atom in 6-Fluoro-5-nitro-1H-indole contributes to its metabolic stability and can improve oral bioavailability, which are critical factors in drug design. Additionally, the nitro group can serve as a handle for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 6-Fluoro-5-nitro-1H-indole is its potential application in oncology research. Nitroindoles have shown promise as inhibitors of various enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that nitroindole derivatives can modulate the activity of tyrosine kinases, which are often overexpressed in tumor cells. The fluorine substituent may further enhance the potency and selectivity of such inhibitors by improving their binding to target proteins.

Moreover, 6-Fluoro-5-nitro-1H-indole has been explored as a precursor in the synthesis of more complex molecules with anti-inflammatory and immunomodulatory properties. The indole scaffold is known to interact with multiple receptors and enzymes, making it a versatile platform for drug design. Recent studies have highlighted the role of fluorinated nitroindoles in modulating inflammatory pathways, suggesting their potential as candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-Fluoro-5-nitro-1H-indole typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by nitration and fluorination steps. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing the environmental impact of producing this compound.

In conclusion, 6-Fluoro-5-nitro-1H-indole (CAS No. 1609131-18-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its applications span across various therapeutic areas, particularly oncology and inflammation management. As research continues to uncover new derivatives and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.